Cas no 938241-69-1 (5-Bromo-2-(4-bromobenzyl)oxybenzoic Acid)

• Product Name: 5-Bromo-2-(4-bromobenzyl)oxybenzoic Acid
• CAS No: 938241-69-1
• MF: C₁₄H₁₀Br₂O₃
• MW: 386.035402774811
• MDL: MFCD09720756
• CID: 4720724
• Update Time: 2025-05-23

5-Bromo-2-(4-bromobenzyl)oxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-[(4-bromobenzyl)oxy]benzoic acid
• 5-bromo-2-[(4-bromophenyl)methoxy]benzoic Acid
• 5-Bromo-2-((4-bromobenzyl)oxy)benzoic acid
• STK501012
• BBL036974
• 5-Bromo-2-(4-bromobenzyl)oxybenzoic Acid

• MDL： MFCD09720756
• Inchi： 1S/C14H10Br2O3/c15-10-3-1-9(2-4-10)8-19-13-6-5-11(16)7-12(13)14(17)18/h1-7H,8H2,(H,17,18)
• InChI Key： YGIGHQLIBHLGSW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)OCC1C=CC(=CC=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 492.0±40.0 °C at 760 mmHg
• Flash Point: 251.4±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-Bromo-2-(4-bromobenzyl)oxybenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Bromo-2-(4-bromobenzyl)oxybenzoic Acid

5-Bromo-2-(4-bromobenzyl)oxybenzoic Acid: A Comprehensive Overview

The compound 5-Bromo-2-(4-bromobenzyl)oxybenzoic Acid, identified by the CAS number 938241-69-1, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzoic acids, which are widely studied due to their versatile properties and applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a benzoic acid backbone with bromine substituents at specific positions, which significantly influence its chemical reactivity and biological activity.

The synthesis of 5-Bromo-2-(4-bromobenzyl)oxybenzoic Acid involves a series of carefully designed multi-step reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathways, ensuring higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to expedite the formation of this compound, reducing reaction times while maintaining product quality. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing demand for sustainable chemical practices.

One of the most intriguing aspects of 5-Bromo-2-(4-bromobenzyl)oxybenzoic Acid is its potential in drug discovery. The bromine substituents at positions 5 and 4 on the benzene ring contribute to its unique electronic properties, making it an attractive candidate for medicinal chemistry applications. Recent research has explored its role as a lead compound in anti-cancer drug development. A study conducted by researchers at the University of California demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a novel anti-cancer agent.

In addition to its pharmaceutical applications, 5-Bromo-2-(4-bromobenzyl)oxybenzoic Acid has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its investigation as a building block for metal-organic frameworks (MOFs). A research team from MIT reported that incorporating this compound into MOF structures significantly enhances their stability and porosity, making them ideal candidates for gas storage and catalysis applications.

The environmental impact of synthesizing and using 5-Bromo-2-(4-bromobenzyl)oxybenzoic Acid is another critical area of study. Recent studies have focused on developing eco-friendly synthesis methods that minimize waste and reduce energy consumption. For example, researchers at the University of Edinburgh developed a catalytic process that utilizes renewable solvents and recyclable catalysts to synthesize this compound, thereby reducing its environmental footprint.

In conclusion, 5-Bromo-2-(4-bromobenzyl)oxybenzoic Acid, with its unique structural features and diverse applications, continues to be a focal point in chemical research. Its potential in drug discovery, materials science, and sustainable chemistry underscores its importance as a valuable compound for future innovations. As research progresses, it is anticipated that this compound will pave the way for groundbreaking advancements across multiple disciplines.